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Compound of Interest

Compound Name: Phenyl piperidine-1-carboxylate

CAS No.: 16641-71-7

Cat. No.: B103297

Get Quote

Part 1: Executive Summary & Physicochemical
Profile
Phenyl piperidine-1-carboxylate (CAS: 16641-71-7) is a lipophilic carbamate ester frequently

utilized as a reactive intermediate in organic synthesis and as a structural motif in drug

discovery (e.g., PROTAC linkers, enzyme inhibitors). Its solubility profile is governed by the

competition between the hydrophobic phenyl and piperidine rings and the polar carbamate

linker.

This guide provides a definitive technical analysis of its solubility, offering predicted ranges

based on structural analogs, validated experimental protocols for precise determination, and

strategic recommendations for vehicle selection in biological assays.

Physicochemical Characterization
Before attempting dissolution, the researcher must understand the fundamental properties

driving the compound's solvation behavior.
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Property Value / Description Impact on Solubility

Molecular Formula C₁₂H₁₅NO₂
Moderate molecular weight

facilitates organic solvation.

Molecular Weight 205.25 g/mol
Favorable for dissolution in

small-molecule solvents.

Physical State Solid (Crystalline Needles)

High lattice energy may require

sonication or heat for initial

dissolution.

LogP (Predicted) ~2.5 – 3.2

Lipophilic. Indicates poor

aqueous solubility and high

affinity for non-polar/aprotic

solvents.

H-Bond Donors 0
Lack of donors reduces water

solubility.

H-Bond Acceptors 2 (Carbamate O, N)

Allows interaction with protic

solvents (Alcohols) and water

(weakly).

Part 2: Solubility Landscape
The following data categorizes solvent compatibility based on the compound's structural

"nearest neighbors" (e.g., phenyl carbamates, N-substituted piperidines) and general solubility

principles.

Primary Solvents (Stock Solutions & Synthesis)
These solvents are recommended for preparing high-concentration stock solutions (>10 mM) or

for use as reaction media.
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Solvent Class Specific Solvent Predicted Solubility Technical Notes

Polar Aprotic
DMSO (Dimethyl

sulfoxide)
High (>50 mg/mL)

Preferred for

Biological Stock.

Excellent disruption of

crystal lattice.

Caution: DMSO is

hygroscopic; store

under inert gas.

Polar Aprotic
DMF

(Dimethylformamide)
High (>50 mg/mL)

Alternative to DMSO.

Higher toxicity profile;

ensure removal before

in vivo use.

Chlorinated
DCM

(Dichloromethane)

Very High (>100

mg/mL)

Preferred for

Synthesis/Extraction.

Excellent solvation of

the lipophilic core.

Volatile.

Esters Ethyl Acetate Moderate to High

Preferred for

Recrystallization.

Solubility increases

significantly with

temperature (e.g.,

reflux).

Secondary Solvents (Assays & Formulations)
Used for dilution or specific assay conditions.
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Solvent Class Specific Solvent Predicted Solubility Technical Notes

Alcohols Ethanol (EtOH)
Moderate (10–30

mg/mL)

Good for biological

assays where DMSO

is contraindicated.

Solubility may drop

upon water addition.

Alcohols Methanol (MeOH) Moderate
Often used in HPLC

mobile phases.

Aqueous PBS / Water
Low / Insoluble (<0.1

mg/mL)

Requires Cosolvent.

Direct dissolution is

not recommended.

Use a DMSO "spike"

method.

Part 3: Experimental Protocols
As specific quantitative data for CAS 16641-71-7 is rarely published, researchers must validate

solubility in their specific media. The following protocols are the industry "Gold Standard" for

generating reproducible data.

Protocol A: Thermodynamic Solubility (Shake-Flask
Method)
Use this method for precise, equilibrium-based solubility values.

Materials:

Solid Phenyl piperidine-1-carboxylate

Target Solvent (e.g., PBS pH 7.4, Water)

0.22 µm PTFE Syringe Filter (hydrophilic/hydrophobic as appropriate)

HPLC-UV or LC-MS/MS
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Workflow:

Saturation: Add excess solid compound (~5 mg) to 1 mL of the target solvent in a glass vial.

Equilibration: Cap the vial and agitate (shake or stir) at a constant temperature (usually

25°C) for 24 to 48 hours.

Phase Separation: Centrifuge the sample at 10,000 rpm for 10 minutes or filter through a

0.22 µm filter to remove undissolved solids. Critical: Ensure the filter does not adsorb the

compound (pre-saturate filter if necessary).

Quantification: Analyze the clear filtrate via HPLC. Calculate concentration against a

standard curve prepared in DMSO.

Protocol B: Kinetic Solubility (High-Throughput Screen)
Use this method to estimate solubility during biological assay preparation.

Workflow:

Prepare a 10 mM stock solution in 100% DMSO.

Spike the DMSO stock into the aqueous buffer (e.g., PBS) to reach the desired test

concentration (e.g., 100 µM), ensuring final DMSO concentration is ≤1%.

Incubate for 2 hours at room temperature.

Measure turbidity (absorbance at 620 nm) or filter and analyze via HPLC.

Result: If the solution is clear (low absorbance) or recovery is >80%, the compound is

considered "kinetically soluble" at that concentration.

Visualization: Solubility Determination Workflow
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Caption: Decision tree for selecting and executing the appropriate solubility determination

protocol.

Part 4: Strategic Applications in Drug Development
Vehicle Selection for In Vivo Studies
Due to the compound's lipophilicity, simple aqueous solutions will fail. Use the following

formulation strategies:

Co-solvent System: 5% DMSO + 40% PEG400 + 55% Water/Saline.

Surfactant Addition: 0.5% Tween-80 or Methylcellulose can stabilize suspensions.

Recrystallization & Purification
Solvent: Ethyl Acetate (Hot).[1][2]

Anti-solvent: Hexane or Heptane.

Procedure: Dissolve in minimum hot ethyl acetate; slowly add hexane until turbidity appears;

cool to 4°C to induce crystallization of "colourless needles" [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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